3-allyl-5-(3-ethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(3-ethoxyphenyl)methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H15NO2S2/c1-3-8-16-14(17)13(20-15(16)19)10-11-6-5-7-12(9-11)18-4-2/h3,5-7,9-10H,1,4,8H2,2H3/b13-10-
• InChI Key: SEUPKDXKNJPZMN-RAXLEYEMSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C=C2C(=O)N(C(=S)S2)CC=C
• Isomeric SMILES: CCOC1=CC=CC(=C1)/C=C\2/C(=O)N(C(=S)S2)CC=C
• Molecular Formula: C15H15NO2S2
• Molecular Weight: 305.4 g/mol

Description

The compound “3-allyl-5-(3-ethoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one” belongs to a class of organic compounds known as thiazolidines. Thiazolidines are compounds containing a thiazolidine moiety, which is a five-membered ring with two carbon atoms, two nitrogen atoms, and one sulfur atom.

Synthesis Analysis

The synthesis of such compounds generally involves the reaction of an appropriate aldehyde or ketone with a suitable amine and a sulfur-containing compound. The exact method would depend on the specific substituents present in the desired product.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazolidine ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one sulfur atom. The ring would be substituted with various groups, including an allyl group, an ethoxybenzylidene group, and a thioxo group.

Chemical Reactions Analysis

The chemical reactions of this compound would be largely determined by the functional groups present. For example, the allyl group could undergo reactions typical of alkenes, such as addition reactions. The thioxo group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the ethoxy group could increase the compound’s solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many thiazolidine derivatives have biological activity and are used in medicinal chemistry. They can exhibit a wide range of activities, including antimicrobial, antiviral, and anticancer effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research on this compound could include further exploration of its potential biological activities, development of more efficient synthesis methods, and investigation of its physical and chemical properties.